Cas no 75829-66-2 (Phenyl 4,6-O-benzylidene-b-D-glucopyranoside)

• Product Name: Phenyl 4,6-O-benzylidene-b-D-glucopyranoside
• CAS No: 75829-66-2
• Molecular Formula: C₁₉H₂₀O₆
• Molecular Weight: 344.3585
• CID: 560450
• PubChem ID: 24867493

Phenyl 4,6-O-benzylidene-b-D-glucopyranoside Properties

Names and Identifiers

• b-D-Glucopyranoside, phenyl4,6-O-[(R)-phenylmethylene]-
• (4aR,6S,7R,8R,8aS)-6-phenoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• PHENYL 4,6-O-BENZYLIDENE-B-D-GLUCOPYRANOSIDE
• (-)-(4,6-O-Benzylidene)phenyl-
• (2S,4aS,3R,4R,8aR)-6-phenyl-2-phenoxy-2H-3,4,5,6,7,8,4a,8a-octahydro-5,7-dioxa chromene-3,4-diol
• A-D-glucopyranoside
• Phenyl 4,6-O-benzylidene-β-D-glucopyranoside
• SCHEMBL8656060
• (-)-(4,6-O-Benzylidene)phenyl-beta-D-glucopyranoside
• (?)-(4,6-O-Benzylidene)phenyl-
• (-)-(4,6-O-Benzylidene)phenyl- beta -D-glucopyranoside
• (4AR,6S,7R,8R,8aS)-6-phenoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• DTXSID70583714
• W-203738
• (-)-(4,6-O-Benzylidene)phenyl-beta-D-glucopyranoside, 98%
• Phenyl 4,6-O-benzylidene-beta-D-glucopyranoside
• AKOS024370902
• 75829-66-2
• 54502-82-8
• (4AR,6S,7R,8R,8AS)-6-PHENOXY-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXINE-7,8-DIOL

• MDL： MFCD00136366
• InChIKey： VEVONSHXUHYXKX-HIQCEYAYSA-N
• Inchi： InChI=1S/C19H20O6/c20-15-16(21)19(23-13-9-5-2-6-10-13)24-14-11-22-18(25-17(14)15)12-7-3-1-4-8-12/h1-10,14-21H,11H2/t14-,15-,16-,17-,18?,19-/m1/s1
• SMILES： C1C2C(C(C(C(O2)OC3=CC=CC=C3)O)O)OC(O1)C4=CC=CC=C4

Computed Properties

• Exact Mass: 344.12600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 344.12598835g/mol
• Heavy Atom Count: 25
• Complexity: 420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• LogP: 1.62630
• PSA: 77.38000
• Refractive Index: 1.603
• Melting Point: 194-196 °C (dec.) (lit.)
• Optical Activity: [α]21/D −56°, c = 2 in acetone